4-Hydrazinylphthalic acid

Specification

• CAS No.: 169739-72-4
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.162
• IUPAC Name: 4-hydrazinylphthalic acid
• Standard InChI: InChI=1S/C8H8N2O4/c9-10-4-1-2-5(7(11)12)6(3-4)8(13)14/h1-3,10H,9H2,(H,11,12)(H,13,14)
• Standard InChI Key: XPWPSYVOVZOUTE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NN)C(=O)O)C(=O)O

Introduction

Chemical Structure and Properties

Molecular Identity and Basic Information

4-Hydrazinylphthalic acid features a hydrazine functional group attached to a phthalic acid structure, which consists of two carboxylic acid groups (-COOH) positioned on a benzene ring. This unique structural configuration gives the compound distinctive chemical properties and reactivity patterns.

Property	Value
CAS Number	169739-72-4
Molecular Formula	C₈H₈N₂O₄
Molecular Weight	196.162 g/mol
IUPAC Name	4-hydrazinylphthalic acid
Standard InChI	InChI=1S/C8H8N2O4/c9-10-4-1-2-5(7(11)12)6(3-4)8(13)14/h1-3,10H,9H2,(H,11,12)(H,13,14)
Standard InChIKey	XPWPSYVOVZOUTE-UHFFFAOYSA-N
SMILES	C1=CC(=C(C=C1NN)C(=O)O)C(=O)O

Structural Comparison with Related Compounds

Comparison with Phthalic Acid

Phthalic acid, the parent compound of 4-hydrazinylphthalic acid, is characterized by two carboxylic acid groups positioned at the 1,2-positions on a benzene ring. It has a molecular weight of 166.132 g/mol and demonstrates solubility in water at approximately 0.6g/100ml. The key difference between phthalic acid and 4-hydrazinylphthalic acid is the presence of the hydrazine group (-NH-NH₂) at the 4-position in the latter, which significantly alters its chemical reactivity and potential applications.

Comparison with 4-Hydrazinylbenzoic Acid

4-Hydrazinylbenzoic acid (CAS: 619-67-0) is structurally related to 4-hydrazinylphthalic acid but contains only one carboxylic acid group. It has a molecular weight of 152.15 g/mol and a melting point of approximately 218°C (with decomposition). The comparison between these compounds highlights how the additional carboxylic acid group in 4-hydrazinylphthalic acid likely influences its physicochemical properties and potential applications.

Property	4-Hydrazinylbenzoic Acid	4-Hydrazinylphthalic Acid
Molecular Formula	C₇H₈N₂O₂	C₈H₈N₂O₄
Molecular Weight	152.15 g/mol	196.162 g/mol
Structure	Single carboxylic acid with hydrazine at para position	Two carboxylic acids (ortho to each other) with hydrazine group
Physical Appearance	Light yellow to light brown crystalline powder	Crystalline solid (presumed)
Melting Point	218°C (dec.)	Not widely reported

Synthesis Methods

General Synthetic Approaches

The synthesis of 4-hydrazinylphthalic acid typically involves the reaction of phthalic acid derivatives with hydrazine or its derivatives. This fundamental approach can be modified and optimized under various conditions to achieve optimal purity and yield.

Research Perspectives and Future Directions

The limited documentation on 4-hydrazinylphthalic acid in the mainstream scientific literature suggests several promising areas for future research:

• Comprehensive characterization of its physical and chemical properties

• Development of efficient and scalable synthesis methods

• Exploration of its potential as a scaffold in medicinal chemistry

• Investigation of its coordination chemistry with various metal ions

• Assessment of its utility in polymer science and materials development

The dual functionality of carboxylic acid groups and a hydrazine moiety makes 4-hydrazinylphthalic acid a potentially versatile compound for diverse applications that merit further exploration.

Analytical Methods

Compounds similar to 4-hydrazinylphthalic acid can be analyzed using various chromatographic techniques. For instance, 4-hydrazinobenzoic acid can be analyzed by reverse-phase HPLC methods using a mobile phase containing acetonitrile, water, and phosphoric acid. Similar approaches could potentially be adapted for the analysis of 4-hydrazinylphthalic acid, with modifications to account for its different physicochemical properties.